![molecular formula C20H18N2O5S B302682 4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid](/img/structure/B302682.png)
4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid, also known as DMOTB-TB, is a thiazolidine-based compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is synthesized through a complex process that involves several chemical reactions, and it has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid is not yet fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. Specifically, this compound has been found to inhibit the activity of thymidylate synthase, which is a key enzyme involved in DNA synthesis and repair.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, and inhibition of angiogenesis. Additionally, this compound has also been found to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid is its potent anti-cancer activity, making it a potential candidate for the development of new cancer therapies. Additionally, this compound has also been found to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics. However, there are also some limitations to the use of this compound in lab experiments, including its complex synthesis process and potential toxicity.
Future Directions
There are several potential future directions for the research and development of 4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid. One area of interest is in the development of new cancer therapies, where this compound could be used as a lead compound for the development of new drugs. Additionally, this compound could also be further studied for its antibacterial and antifungal activity, with the goal of developing new antibiotics. Finally, further studies could be conducted to better understand the mechanism of action of this compound, with the goal of identifying new targets for cancer therapy.
Synthesis Methods
The synthesis of 4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid involves several chemical reactions, starting with the reaction between 2,4-dimethoxybenzaldehyde and thiosemicarbazide to form a thiosemicarbazone intermediate. This intermediate is then reacted with ethyl acetoacetate to form a thiazolidine ring, which is further reacted with 4-aminobenzoic acid to form this compound.
Scientific Research Applications
4-{[5-(2,4-Dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been found to exhibit a range of potential applications in scientific research. One of the main areas of interest is in the field of cancer research, where this compound has been found to exhibit potent anti-cancer activity against a range of cancer cell lines. Additionally, this compound has also been found to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
properties
Molecular Formula |
C20H18N2O5S |
---|---|
Molecular Weight |
398.4 g/mol |
IUPAC Name |
4-[[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
InChI |
InChI=1S/C20H18N2O5S/c1-22-18(23)17(10-13-6-9-15(26-2)11-16(13)27-3)28-20(22)21-14-7-4-12(5-8-14)19(24)25/h4-11H,1-3H3,(H,24,25)/b17-10-,21-20? |
InChI Key |
JGSHIHQSGGSRFL-LXBZPWOBSA-N |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=C(C=C(C=C2)OC)OC)/SC1=NC3=CC=C(C=C3)C(=O)O |
SMILES |
CN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)C(=O)O |
Canonical SMILES |
CN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.